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Compound of Interest

Compound Name:
5-Bromo-2-(4-methylpiperazin-1-

yl)pyrimidine

Cat. No.: B142301 Get Quote

CAS Number: 141302-36-5

This technical guide provides a comprehensive overview of 5-Bromo-2-(4-methylpiperazin-1-
yl)pyrimidine, a heterocyclic compound of interest to researchers and professionals in the

fields of medicinal chemistry and drug development. This document details its physicochemical

properties, outlines a general synthetic approach, and discusses its potential, though currently

unpublished, role in biological systems.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-2-(4-methylpiperazin-1-
yl)pyrimidine is presented in Table 1. These properties are essential for understanding the

compound's behavior in various experimental settings.
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Property Value Source

CAS Number 141302-36-5 Echemi[1]

Molecular Formula C9H13BrN4 Echemi[1]

Molecular Weight 257.13 g/mol Echemi[1]

Exact Mass 256.03200 Da Echemi[1]

Appearance Solid SynQuest Labs

Density (Predicted) 1.466 ± 0.06 g/cm³ Echemi[1]

Boiling Point (Predicted) 363.7 ± 52.0 °C Echemi[1]

Flash Point (Predicted) 173.8 °C Echemi[1]

Refractive Index (Predicted) 1.582 Echemi[1]

Polar Surface Area (PSA) 32.3 Å² Echemi[1]

XLogP3 0.99380 Echemi[1]

Synthesis and Experimental Protocols
While specific, detailed, and published experimental protocols for the synthesis of 5-Bromo-2-
(4-methylpiperazin-1-yl)pyrimidine are not readily available in peer-reviewed literature, a

general synthetic methodology can be inferred from patent literature describing the preparation

of analogous 5-bromo-2-substituted pyrimidine compounds.

General Synthetic Protocol:
A plausible synthetic route involves the reaction of a 2-halopyrimidine with N-methylpiperazine.

A more general one-step reaction has been patented for the synthesis of 5-bromo-2-substituted

pyrimidines from 2-bromomalonaldehyde and an appropriate amidine compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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